4-(Chloromethyl)-2-phenoxy-1,3-oxazole

• IUPAC Name: 4-(chloromethyl)-2-phenoxy-1,3-oxazole
• InChI: InChI=1S/C10H8ClNO2/c11-6-8-7-13-10(12-8)14-9-4-2-1-3-5-9/h1-5,7H,6H2
• InChI Key: LGUKWEWQYMUBKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC(=CO2)CCl
• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• CAS RN: 1048921-33-0

Description

The description of a chemical compound typically includes its molecular formula, structure, and the type of chemical compound it is. For example, it could be an organic compound, a polymer, a dye, a drug, etc. The description might also include the compound’s uses or applications in various fields such as medicine, industry, or research.

Synthesis Analysis

The synthesis of a compound refers to the chemical reactions used to produce it. This can involve multiple steps, each with its own reactants and conditions. .

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. This can be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, or how the compound behaves in solution.

Physical And Chemical Properties Analysis

This involves measuring properties such as the compound’s melting point, boiling point, solubility in various solvents, and reactivity with other compounds.

Scientific Research Applications

. . “4-(Chloromethyl)-2-phenoxy-1,3-oxazole” could potentially be used as a monomer in these reactions.

Water Treatment

. The high surface area and porosity of these polymers make them excellent candidates for adsorbing pollutants from water.

Gas Storage

. The tiny pores introduced into the polymers can trap gas molecules, making them useful for storing gases.

Drug Delivery

. The porous structure of these polymers allows them to carry drugs and release them in a controlled manner.

Forensic Science

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Precursor for Organosilicon Compounds

. These compounds have numerous applications in organic and inorganic chemistry.

Mechanism of Action

If the compound has a biological effect, the mechanism of action refers to how it produces this effect at the molecular level.

Safety and Hazards

This refers to the compound’s toxicity, flammability, and other hazards. It also includes precautions that should be taken when handling the compound.

Future Directions

This could include potential applications of the compound that have not yet been explored, or improvements that could be made to its synthesis.